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Compound of Interest

Compound Name: Sp-8-Br-cAMPS

Cat. No.: B1245352

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sp-8-Br-cAMPS (8-Bromoadenosine-3',5'-cyclic monophosphorothioate, Sp-isomer) is a
potent, cell-permeable and metabolically resistant activator of cCAMP-dependent protein kinase
A (PKA).[1][2][3] Its resistance to hydrolysis by phosphodiesterases (PDES) ensures a more
sustained activation of PKA signaling pathways compared to endogenous cAMP.[4][5] This
makes it an invaluable tool for studying the downstream effects of PKA activation in various
cellular processes. Proper preparation of a stable and accurate stock solution is the critical first
step for reliable and reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative data for Sp-8-Br-cAMPS, including its
molecular properties and solubility in common laboratory solvents.
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Parameter Value Source(s)
Molecular Formula C10H10BrNsOsPS - Na [6]
Formula Weight 446.2 g/mol [6]
Purity >98% [6]
ECso for PKA activation 360 nM [1107]
Solubility in DMF 30 mg/mL [6]
Solubility in DMSO 25 mg/mL [6]
Solubility in PBS (pH 7.2) 10 mg/mL [6]
Solubility in Ethanol 0.5 mg/mL [6]
Long-term Storage (Solid) -20°C [2][6]
Stability (Solid) > 4 years at -20°C [6]
Stock Solution Storage -20°C or -80°C [819]

) N Up to 1 month at -20°C, up to
Stock Solution Stability [9]
6 months at -80°C

Signaling Pathway of Sp-8-Br-cAMPS

Sp-8-Br-cAMPS acts as an analog of cyclic AMP (CAMP), binding to the regulatory subunits of
Protein Kinase A (PKA). This binding event induces a conformational change, leading to the
dissociation and activation of the catalytic PKA subunits. These active subunits can then
phosphorylate a multitude of downstream substrate proteins, thereby regulating a wide array of
cellular functions.

Extracellular

Cell Membrane Binds (o Regulatory
SP-8ErcAMPS Permeation Sp-8-Br-cAMPS Subunits (R)

Inactive P(I: gs\oenzyme wwwwwwwwwww Phosphorylated Substrates

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.medchemexpress.com/sp-8-br-camps-sodium.html
https://www.targetmol.com/compound/sp_8_br_camps
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.fishersci.com/shop/products/sp-8br-camps-na-salt-1mg/502009308
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.benchchem.com/pdf/Foundational_Principles_of_Using_Sp_cAMPs_in_Biological_Research_An_In_depth_Technical_Guide.pdf
https://www.medchemexpress.com/8-bromo-camp.html
https://www.medchemexpress.com/8-bromo-camp.html
https://www.benchchem.com/product/b1245352?utm_src=pdf-body
https://www.benchchem.com/product/b1245352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Signaling pathway of Sp-8-Br-cAMPS as a direct activator of Protein Kinase A (PKA).

Experimental Protocol: Preparation of Sp-8-Br-
cAMPS Stock Solution

This protocol provides a detailed methodology for the preparation of a 10 mM stock solution of
Sp-8-Br-cAMPS.

Materials:

Sp-8-Br-cAMPS sodium salt powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO) or sterile, nuclease-free water

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

e Equilibrate the Reagent: Before opening, allow the vial of Sp-8-Br-cAMPS powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of
moisture onto the hygroscopic powder.

» Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the powder is collected at the
bottom.

o Calculate the Required Solvent Volume:

o The molecular weight of Sp-8-Br-cAMPS sodium salt is 446.2 g/mol .

o To prepare a 10 mM stock solution from 1 mg of the compound, the required volume of
solvent is calculated as follows:
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= Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
» Volume (uL) = (0.001 g/ 446.2 g/mol ) / 0.010 mol/L * 1,000,000 pL/L = 224.1 pL
 Dissolution:

o Aseptically add the calculated volume (e.g., 224.1 pL for 1 mg) of sterile DMSO or water to
the vial.

o Cap the vial tightly and vortex gently until the solid is completely dissolved. The solution
should be clear and free of particulates.

 Aliquoting:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. The volume of the aliquots should be appropriate for your planned experiments to
avoid repeated freeze-thaw cycles.

e Storage:

o Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[9] Protect the aliquots from light.

Experimental Workflow

The following diagram illustrates the workflow for preparing the Sp-8-Br-cAMPS stock solution.
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Caption: Workflow for the preparation of Sp-8-Br-cAMPS stock solution.

Important Considerations
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Solvent Choice: While Sp-8-Br-cAMPS is soluble in both DMSO and aqueous buffers, the
choice of solvent should be compatible with your specific cell type and experimental design.
[2][6] Always include a vehicle control (the solvent alone at the same final concentration) in
your experiments.

Aliquoting: Avoiding repeated freeze-thaw cycles is crucial for maintaining the stability and
activity of the compound.[8][9]

Sterility: Maintain sterile technique throughout the procedure to prevent contamination of the
stock solution, especially if it will be used in cell culture experiments.

Protection from Light: Store stock solutions protected from light to prevent potential
photodegradation.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Sp-8-
Br-cAMPS Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245352#how-to-prepare-sp-8-br-camps-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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